Cas no 420095-10-9 (2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine)

2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine is a heterocyclic compound featuring a thiazole core substituted with a tetrahydro-2H-pyran-4-yl group at the 2-position and an amine at the 4-position. This structure imparts unique reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its fused ring system enhances stability while maintaining functional group compatibility for further derivatization. The compound's balanced lipophilicity and hydrogen-bonding capabilities contribute to its utility in drug discovery, particularly in the development of bioactive molecules targeting CNS and metabolic disorders. Its synthetic accessibility and modularity further support its use in medicinal chemistry and material science applications.

2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine structure

420095-10-9 structure

Product Name:2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine

CAS No:420095-10-9

MF:C₈H₁₂N₂OS

MW:184.258680343628

CID:3155068

PubChem ID:23987384

Update Time:2025-11-06

2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine
- 420095-10-9
- Oprea1_851865
- 2-(tetrahydro-2h-pyran-4-yl)-1,3-thiazol-4-amine
- Cambridge id 5705243
- CCG-328726
- AKOS015943716
- Inchi： 1S/C8H12N2OS/c9-7-5-12-8(10-7)6-1-3-11-4-2-6/h5-6H,1-4,9H2
- InChI Key： ZEPGSJDABYMXRS-UHFFFAOYSA-N
- SMILES： S1C=C(N)N=C1C1CCOCC1

Computed Properties

Exact Mass: 184.06703418Da
Monoisotopic Mass: 184.06703418Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 76.4Å²

2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A119001489-1g	2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine	420095-10-9	97%	1g	$731.88	2023-09-01
Chemenu	CM519965-1g	2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine	420095-10-9	97%	1g	$***	2023-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629769-1g	2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine	420095-10-9	98%	1g	￥8772.00	2024-05-14

2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine Related Literature

1. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
2. Distribution and patterns of use of food additives in foods and beverages available in Brazilian supermarkets†

Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
3. Enantiomeric two-fold interpenetrated 3D zinc(ii) coordination networks as a catalytic platform: significant difference between water within the cage and trace water in transesterification†

Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
4. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
5. Fe3O4@SiO2 core–shell nanoparticles for biomedical purposes: adverse effects on blood cells†

C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421

Additional information on 2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine

Comprehensive Overview of 2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine (CAS No. 420095-10-9)

2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine, with the CAS number 420095-10-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a tetrahydro-2H-pyran ring and a thiazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its potential due to its structural flexibility and functional groups, which are pivotal in drug discovery and material science.

The growing interest in 2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine is reflected in its applications across multiple domains. For instance, its thiazole component is known for its role in antimicrobial and anti-inflammatory agents, aligning with the current demand for novel therapeutic solutions. Additionally, the tetrahydro-2H-pyran ring enhances the compound's stability and bioavailability, a critical factor in modern pharmaceutical formulations. These attributes make it a subject of frequent searches in academic databases and patent filings.

One of the key reasons behind the popularity of CAS 420095-10-9 is its relevance to green chemistry and sustainable synthesis. With the global shift toward environmentally friendly practices, researchers are investigating efficient catalytic methods to produce this compound with minimal waste. This aligns with trending topics like circular economy and green solvents, which dominate scientific discussions and search engine queries. The compound's potential in biodegradable materials further amplifies its appeal.

From a technical perspective, 2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine exhibits notable physicochemical properties. Its moderate solubility in polar solvents and thermal stability make it suitable for high-temperature reactions, a feature often highlighted in industrial applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and structural integrity, addressing common user queries about quality control in synthesis.

The compound's nomenclature, including its IUPAC name and CAS registry number, is frequently searched by chemists and procurement specialists. Accurate identification is essential for regulatory compliance and safety data sheets (SDS), ensuring proper handling in laboratory settings. Furthermore, the rise of AI-driven chemical databases has streamlined access to such information, catering to the needs of professionals seeking rapid data retrieval.

In conclusion, 2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine (420095-10-9) represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with its alignment with sustainability trends, position it as a valuable asset in research and industry. As scientific advancements continue, this compound is likely to remain a focal point for both academic inquiry and commercial exploitation.